Cas no 884340-11-8 (3-tert-butyl-1-propyl-1H-pyrazol-5-amine)
3-tert-butyl-1-propyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-amine, 3-(1,1-dimethylethyl)-1-propyl-
- 3-tert-butyl-1-propyl-1H-pyrazol-5-amine
- 884340-11-8
- YXMWIQRVOUVHGM-UHFFFAOYSA-N
- 5-tert-Butyl-2-propyl-2H-pyrazol-3-ylamine
- AKOS010516651
- DA-40877
- SCHEMBL283910
-
- Inchi: 1S/C10H19N3/c1-5-6-13-9(11)7-8(12-13)10(2,3)4/h7H,5-6,11H2,1-4H3
- InChI Key: YXMWIQRVOUVHGM-UHFFFAOYSA-N
- SMILES: N1(CCC)C(N)=CC(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 181.158
- Monoisotopic Mass: 181.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 2.4
3-tert-butyl-1-propyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-32619993-1.0g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 1.0g |
$739.0 | 2022-12-08 | |
| Enamine | BBV-32619993-2.5g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 2.5g |
$1531.0 | 2023-10-29 | |
| Enamine | BBV-32619993-5.0g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 5.0g |
$1939.0 | 2022-12-08 | |
| Enamine | BBV-32619993-10.0g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 10.0g |
$2438.0 | 2022-12-08 | |
| Enamine | BBV-32619993-1g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 1g |
$739.0 | 2023-10-29 | |
| Enamine | BBV-32619993-5g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 5g |
$1939.0 | 2023-10-29 | |
| Enamine | BBV-32619993-10g |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine |
884340-11-8 | 95% | 10g |
$2438.0 | 2023-10-29 |
3-tert-butyl-1-propyl-1H-pyrazol-5-amine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-tert-butyl-1-propyl-1H-pyrazol-5-amine
Introduction to 3-tert-butyl-1-propyl-1H-pyrazol-5-amine (CAS No. 884340-11-8)
3-tert-butyl-1-propyl-1H-pyrazol-5-amine (CAS No. 884340-11-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The chemical structure of 3-tert-butyl-1-propyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a tert-butyl group at the 3-position and a propyl group at the 1-position. The presence of these substituents imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 3-tert-butyl-1-propyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 3-tert-butyl-1-propyl-1H-pyrazol-5-amine has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 3-tert-butyl-1-propyl-1H-pyrazol-5-amine could be developed into a novel anti-cancer agent.
The pharmacokinetic properties of 3-tert-butyl-1-propyl-1H-pyrazol-5-amine have also been extensively studied. Research has shown that this compound has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Preclinical studies in animal models have demonstrated that 3-tert-butyl-1-propyl-1H-pyrazol-5-amine is well-tolerated and does not exhibit significant toxicity at therapeutic doses.
In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-tert-butyl-1-propyl-1H-pyrazol-5-amine. One common approach involves the reaction of tert-butyl hydrazine with propionitrile followed by cyclization to form the pyrazole ring. This method yields high purity products with good yields, making it suitable for large-scale production.
The potential applications of 3-tert-butyl-1-propyl-1H-pyrazol-5-amine extend beyond medicinal chemistry. In materials science, this compound has been explored as a ligand for metal complexes due to its ability to coordinate with various metal ions. Metal complexes derived from 3-tert-butyl-1-propyl-1H-pyrazol-5-amines have shown interesting catalytic properties and are being investigated for use in homogeneous catalysis.
In conclusion, 3-t-butyl-prop-l-pyra-z-o-l-5-am-ine (CAS No. 884340-1-No.)
884340-11-8 (3-tert-butyl-1-propyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)